Cas no 2763929-13-9 (4-(2-Acetamido-2-methylpropoxy)butanoic acid)

• Product Name: 4-(2-Acetamido-2-methylpropoxy)butanoic acid
• CAS No: 2763929-13-9
• MF: C₁₀H₁₉NO₄
• MW: 217.26216340065
• CID: 5964042
• PubChem ID: 165981945
• Update Time: 2025-05-24

4-(2-Acetamido-2-methylpropoxy)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-acetamido-2-methylpropoxy)butanoic acid
• EN300-37344192
• 2763929-13-9
• 4-(2-Acetamido-2-methylpropoxy)butanoic acid

• Inchi： 1S/C10H19NO4/c1-8(12)11-10(2,3)7-15-6-4-5-9(13)14/h4-7H2,1-3H3,(H,11,12)(H,13,14)
• InChI Key： KNSOACBYDDPTPB-UHFFFAOYSA-N
• SMILES： O(CCCC(=O)O)CC(C)(C)NC(C)=O

Computed Properties

• Exact Mass: 217.13140809g/mol
• Monoisotopic Mass: 217.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 4-(2-Acetamido-2-methylpropoxy)butanoic acid

4-(2-Acetamido-2-methylpropoxy)butanoic Acid: A Comprehensive Overview

4-(2-Acetamido-2-methylpropoxy)butanoic acid (CAS No. 2763929-13-9) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure and functional groups, has garnered attention due to its potential applications in drug development and as a precursor in various chemical syntheses. In this article, we delve into the structural properties, synthesis methods, biological activities, and recent advancements associated with this compound.

The molecular structure of 4-(2-Acetamido-2-methylpropoxy)butanoic acid is defined by its butanoic acid backbone and a substituted propoxy group. The acetamido group attached to the propoxy moiety introduces unique electronic and steric properties, making it a versatile building block for further chemical modifications. Recent studies have highlighted the importance of such structures in modulating pharmacokinetic profiles and enhancing bioavailability in drug candidates.

From a synthetic perspective, the preparation of 4-(2-Acetamido-2-methylpropoxy)butanoic acid involves multi-step reactions that typically include nucleophilic substitution and acetylation processes. Researchers have optimized these methods to achieve higher yields and better purity, leveraging modern catalytic systems and green chemistry principles. For instance, recent advancements in catalytic asymmetric synthesis have enabled the enantioselective preparation of this compound, which is crucial for its application in chiral drug design.

The biological activity of 4-(2-Acetamido-2-methylpropoxy)butanoic acid has been explored in several contexts. In vitro studies have demonstrated its potential as an inhibitor of key enzymes involved in metabolic pathways, suggesting its role in the development of therapeutic agents for metabolic disorders. Additionally, this compound has shown promise as a modulator of ion channels, which could be exploited in the treatment of neurological conditions such as epilepsy and chronic pain.

Recent research has also focused on the use of 4-(2-Acetamido-2-methylpropoxy)butanoic acid as a precursor for more complex molecules with enhanced bioactivity. For example, chemists have employed this compound as a starting material for the synthesis of peptidomimetics and macrocycles, which are valuable in drug discovery programs targeting protein-protein interactions.

In terms of applications beyond medicine, 4-(2-Acetamido-2-methylpropoxy)butanoic acid has found utility in agricultural chemistry as a component of biopesticides and growth regulators. Its ability to interact with specific receptors in plants makes it a candidate for developing eco-friendly alternatives to conventional pesticides.

Looking ahead, ongoing studies aim to further elucidate the mechanistic insights into the biological actions of 4-(2-Acetamido-2-methylpropoxy)butanoic acid, with particular emphasis on its pharmacodynamics and toxicity profiles. Advanced computational methods, including molecular docking and machine learning algorithms, are being employed to predict its interactions with target proteins and optimize its therapeutic potential.

In conclusion, 4-(2-Acetamido-2-methylpropoxy)butanoic acid (CAS No. 2763929-13-9) stands out as a multifaceted compound with diverse applications across various scientific domains. Its structural versatility, coupled with recent advancements in synthesis and biological characterization, positions it as a valuable asset in both academic research and industrial development.